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An Objective Comparison of MRV-03 and Yuken MBW-03 Modular Relief Valves for

Researchers and Drug Development Professionals

This guide provides a detailed comparison of the MRV-03 and Yuken MBW-03 modular relief

valves, intended for researchers, scientists, and drug development professionals who utilize

hydraulic systems in their laboratory and manufacturing equipment. The comparison is based

on publicly available technical specifications and performance data from the respective

manufacturers and distributors.

Overview and Functional Principle
Both the MRV-03 and the Yuken MBW-03 are modular hydraulic relief valves designed to limit

the pressure in a hydraulic circuit to a predetermined maximum. They protect system

components from overpressurization by diverting excess flow to the tank when the pressure

exceeds a set value. These valves are typically used in a "stackable" configuration, mounted

between a directional control valve and a standard mounting surface (subplate), which allows

for compact and cost-effective hydraulic system design.[1][2]

The fundamental working principle of these valves involves a two-stage, balanced piston

design.[1][2] This design ensures stable pressure control across a wide range of flow rates and

helps to minimize pressure override, which is the pressure increase above the set pressure

required to open the valve fully.
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Technical Specifications
The following tables summarize the key quantitative data for the MRV-03 and Yuken MBW-03

relief valves based on their respective datasheets. It is important to note that "MRV-03" is a

model designation used by several manufacturers, and specifications can vary slightly between

them. The data presented here represents a consolidation of the available information.

Table 1: General Specifications

Specification MRV-03 Yuken MBW-03

Valve Size NG10 / D03 / CETOP 5 NG10 / D03 / CETOP 5

Mounting Standard ISO 4401-03 ISO 4401-AC-05-4-A

Available Configurations P, A, B, W (A&B) ports[1][2][3] P, A, B, W (A&B) lines[4][5][6]

Adjustment Options
Hexagon socket screw, Hand

knob[7]

Pressure adjustment screw[6]

[8]

Body Material Cast Iron[7] Not explicitly stated

Internal Components Hardened Steel[7] Not explicitly stated

Table 2: Performance Specifications
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Performance Metric MRV-03 Yuken MBW-03

Maximum Operating Pressure Up to 315 bar (4570 PSI)[7]
31.5 MPa (4570 PSI)[5][6] / 35

MPa (5080 PSI)[9]

Rated / Maximum Flow Rate
70 - 80 L/min (18.5 - 21.1

GPM)[7][10][11]

70 L/min (18.5 GPM)[4][5][6]

(some models up to 160

L/min[9])

Pressure Adjustment Ranges

Multiple ranges available, e.g.,

8-70 kg/cm ², 10-210 kg/cm ²,

20-350 kg/cm ²[10]

Multiple ranges available, e.g.,

3.5-31.5 MPa (510-4570 PSI)

[5][6]

Weight

Approx. 1.5 - 3.9 kg (3.3 - 8.6

lbs) depending on

configuration[3][7]

Approx. 3.1 - 3.8 kg (6.8 - 8.4

lbs) depending on

configuration[6]

Performance Characteristics
While direct head-to-head experimental data is not available, performance curves from the

manufacturers' documentation provide insight into the operational characteristics of each valve.

MRV-03: Performance graphs for some MRV-03 models show the relationship between

pressure and flow rate, as well as the minimum pressure achievable at different flow rates.[1]

[12] These curves are essential for determining the stability of the valve at low flow

conditions and for predicting the pressure override at high flow rates.

Yuken MBW-03: Yuken provides "Nominal Override Characteristics" curves, which illustrate

the pressure increase above the set point as the flow rate through the valve increases.[5][6]

[13] They also offer "Minimum Adjustment Pressure" and "Pressure Drop" curves, which help

in designing the system to ensure stable operation and to account for pressure losses in the

return line.[4][13]

Experimental Protocols
To conduct a direct, objective comparison of the MRV-03 and Yuken MBW-03, a standardized

testing procedure should be followed. The protocol below outlines a typical method for

evaluating the performance of hydraulic relief valves.
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Objective: To characterize and compare the static and dynamic performance of the MRV-03

and Yuken MBW-03 relief valves.

Materials:

Hydraulic power unit with a variable displacement pump.

Test manifold conforming to ISO 4401-03 mounting standards.

High-precision pressure transducers (at the valve inlet and outlet).

Flow meter.

Thermocouple or temperature sensor for hydraulic fluid.

Data acquisition system.

Hydraulic fluid (e.g., ISO VG 32 or 46).

The relief valves to be tested (MRV-03 and Yuken MBW-03).

Methodology:

System Setup:

Install the test valve on the manifold.

Place a pressure transducer immediately upstream of the valve's inlet port (P-port for P-

line relief) and downstream of the outlet port (T-port).

Install the flow meter in the line leading to the valve's inlet.

Ensure the hydraulic fluid is at a constant, specified temperature (e.g., 50°C) for the

duration of the test.[11]

Static Characteristics (Pressure vs. Flow):

Set the valve to a specific cracking pressure (e.g., 100 bar).
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Slowly increase the flow rate from zero to the valve's maximum rated flow.

Record the inlet pressure at various flow increments.

Plot the recorded pressure against the flow rate to generate the pressure override curve.

Repeat this procedure for several pressure settings (e.g., low, medium, and high points of

the valve's adjustment range).

Stability and Minimum Pressure Test:

Set the valve to its minimum pressure setting.

Gradually increase the flow rate and observe the pressure for any instabilities or chatter.

Record the minimum stable pressure that can be maintained at different flow rates.

Response Time (Dynamic Characteristics):

Use a high-speed directional valve to rapidly introduce a pressure transient to the relief

valve.

Measure the time it takes for the valve to open and bring the pressure to its set level using

the data acquisition system.

This test evaluates the valve's ability to react quickly to sudden pressure spikes.

The following diagram illustrates the workflow for the static performance evaluation.
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1. System Setup

2. Static Test Execution

3. Data Analysis

Install Valve

Connect Sensors

Set Fluid Temperature

Set Valve Pressure

Increase Flow Rate

Record Pressure & Flow

Repeat for Multiple Setpoints

Plot Pressure vs. Flow

Generate Performance Curves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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